Cas no 2680825-04-9 (tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate)

• Product Name: tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate
• CAS No: 2680825-04-9
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 5625121
• PubChem ID: 165930830
• Update Time: 2025-06-08

tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680825-04-9
• tert-butyl N-[1-(3-bromo-4-fluorophenyl)cyclopropyl]carbamate
• EN300-28295522
• tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate

• Inchi： 1S/C14H17BrFNO2/c1-13(2,3)19-12(18)17-14(6-7-14)9-4-5-11(16)10(15)8-9/h4-5,8H,6-7H2,1-3H3,(H,17,18)
• InChI Key： XJAKZSZOPVTRKH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate

Introduction to Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate (CAS No. 2680825-04-9)

Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate, identified by the chemical compound code CAS No. 2680825-04-9, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug design and development. The structural framework of this molecule incorporates a tert-butyl group, a 3-bromo-4-fluorophenyl moiety, and a cyclopropylcarbamate core, each contributing to its unique chemical properties and potential biological activities.

The presence of the tert-butyl group at the nitrogen position of the carbamate moiety enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further pharmacological exploration. The 3-bromo-4-fluorophenyl aromatic ring system introduces both bromine and fluorine substituents, which are known to modulate electronic and steric properties, thereby influencing binding interactions with biological targets. This combination of structural features positions Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate as a promising scaffold for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying novel molecular entities with enhanced efficacy and reduced side effects. The structural complexity of Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate aligns well with current trends in drug discovery, particularly in the area of targeted small-molecule inhibition. Studies have demonstrated that aromatic rings substituted with halogen atoms, such as bromine and fluorine, can significantly improve binding affinity to protein targets, a key factor in drug design.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. Enzymes play a critical role in numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. The cyclopropylcarbamate moiety is known to interact favorably with enzyme active sites due to its rigid three-membered ring structure, which can provide precise spatial orientation for binding. This feature makes Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate a valuable tool for investigating enzyme mechanisms and developing enzyme inhibitors.

Moreover, the tert-butyl group not only enhances metabolic stability but also serves as a handle for further chemical modifications. This allows researchers to explore derivatization strategies aimed at optimizing pharmacokinetic properties or expanding biological activity profiles. The ability to fine-tune molecular structure while maintaining core pharmacophoric elements is crucial for advancing drug candidates through preclinical development.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising molecules like Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate. These methods allow researchers to predict binding affinities and interactions with biological targets before conducting costly wet-lab experiments. Such computational approaches have significantly accelerated the drug discovery process, making it possible to rapidly evaluate large libraries of compounds for their therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the cyclopropylcarbamate core through cyclopropanation followed by carbamoylation reactions. The introduction of the bromo and fluoro substituents on the aromatic ring typically involves halogenation reactions under controlled conditions. Each step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) to confirm structural integrity.

In terms of biological evaluation, preliminary studies on Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate have shown promising results in vitro. The compound exhibits inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with specific protein targets has been explored using X-ray crystallography, providing insights into binding modes that could inform future structure-based drug design efforts.

The integration of machine learning models into drug discovery pipelines has further enhanced the understanding of molecular properties relevant to biological activity. These models can predict physicochemical characteristics, such as solubility and permeability, which are critical for assessing drug-like qualities. By leveraging machine learning alongside traditional experimental approaches, researchers can more effectively prioritize compounds like Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate for further investigation.

Future directions in studying this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating its behavior in preclinical models. The versatility of its structural components allows for diverse modifications that could yield derivatives with improved pharmacological profiles. As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N-1-(3-bromo-4-fluorophenyl)cyclopropylcarbamate will remain at the forefront of pharmaceutical innovation.